Cas no 888711-47-5 (potassium;trifluoro(iodomethyl)boranuide)

• Product Name: potassium;trifluoro(iodomethyl)boranuide
• CAS No: 888711-47-5
• MF: CH₂BF₃IK
• MW: 247.835564136505
• MDL: MFCD11112187
• CID: 714207
• PubChem ID: 87560761
• Update Time: 2025-06-27

potassium;trifluoro(iodomethyl)boranuide Chemical and Physical Properties

Names and Identifiers

• Borate(1-),trifluoro(iodomethyl)-, potassium, (T-4)- (9CI)
• Potassium (Iodomethyl)trifluoroborate
• Potassium trifluoro(iodomethyl)borate
• potassium,trifluoro(iodomethyl)boranuide
• Potassium iodomethyltrifluoroborate
• potassium trifluoro(iodomethyl)boranuide
• AK162183
• potassium;trifluoro(iodomethyl)boranuide
• PubChem11563
• ZXBA000584
• Potassiumtrifluoro(iodomethyl)borate
• Potassium(Iodomethyl)trifluoroborate
• PC5890
• Trifluoro(iodomethyl)potassioboron(V)
• SBB100338
• FCH1326036
• AM87378
• SY040794
• Potassium trifluoro(iodomethyl)borate(
• A842978
• DTXSID20635474
• AKOS015960298
• I12150
• Potassium trifluoro(iodomethyl)borate(1-)
• EN300-72162
• P1808
• MFCD11112187
• 888711-47-5
• FT-0603960

• MDL： MFCD11112187
• Inchi： 1S/CH2BF3I.K/c3-2(4,5)1-6;/h1H2;/q-1;+1
• InChI Key： WQJVWRYIXQXISQ-UHFFFAOYSA-N
• SMILES： IC[B-](F)(F)F.[K+]

Computed Properties

• Exact Mass: 247.88800
• Monoisotopic Mass: 247.888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 44.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 242°C(lit.)
• PSA: 0.00000
• LogP: 2.22630
• Sensitiveness: Light Sensitive

potassium;trifluoro(iodomethyl)boranuide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2813 4.3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on potassium;trifluoro(iodomethyl)boranuide

Potassium Trifluoro(Iodomethyl)Boranuide: A Comprehensive Overview

Potassium trifluoro(iodomethyl)boranuide, with the CAS number 888711-47-5, is a highly specialized chemical compound that has garnered significant attention in the fields of organometallic chemistry and materials science. This compound is a derivative of boron, featuring a trifluoro(iodomethyl) group attached to the boron atom, and is stabilized by potassium ions. Its unique electronic structure and reactivity make it a valuable tool in various chemical transformations and synthetic processes.

The synthesis of potassium trifluoro(iodomethyl)boranuide involves intricate multi-step reactions, often utilizing advanced techniques such as polarized solvent systems and controlled temperature conditions. Recent studies have highlighted its exceptional stability under certain reaction conditions, which has led to its increased use in catalytic applications. For instance, researchers have demonstrated its effectiveness in facilitating cross-coupling reactions, which are pivotal in the construction of complex organic molecules.

One of the most notable applications of potassium trifluoro(iodomethyl)boranuide is in the field of materials science. Its ability to act as a precursor for the synthesis of advanced boron-containing materials has opened new avenues for the development of high-performance ceramics and composites. These materials exhibit superior thermal stability and mechanical strength, making them ideal for use in aerospace and automotive industries.

In addition to its industrial applications, potassium trifluoro(iodomethyl)boranuide has also found relevance in medicinal chemistry. Its role as an intermediate in the synthesis of bioactive compounds has been explored extensively. Recent research indicates that derivatives of this compound may possess potential anti-cancer properties, although further studies are required to validate these findings.

The safety profile of potassium trifluoro(iodomethyl)boranuide is another critical aspect that warrants attention. While it is not classified as a hazardous material under standard conditions, proper handling protocols must be followed due to its reactive nature. Occupational exposure guidelines recommend the use of personal protective equipment and adequate ventilation systems to ensure worker safety.

Looking ahead, the continued exploration of potassium trifluoro(iodomethyl)boranuide's properties is expected to unlock new possibilities in chemical synthesis and material development. Collaborative efforts between academic institutions and industry leaders are likely to drive innovation in this area, potentially leading to breakthroughs that benefit multiple sectors.

In conclusion, potassium trifluoro(iodomethyl)boranuide (CAS No: 888711-47-5) stands as a testament to the ingenuity of modern chemistry. Its versatile applications across diverse fields underscore its importance as a key compound in contemporary chemical research and industry.